Cas no 1881857-66-4 (8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 1881857-66-4
• MF: C₁₄H₁₆BrFO₃
• MW: 331.177447319031
• CID: 6780746
• Update Time: 2025-05-20

8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol

• Inchi： 1S/C14H16BrFO3/c15-11-3-1-2-10(12(11)16)13(17)4-6-14(7-5-13)18-8-9-19-14/h1-3,17H,4-9H2
• InChI Key： IXWMOQMVDXARHC-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=C(Br)C=2F)CCC2(OCCO2)CC1

Additional information on 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol

Compound CAS No 1881857-66-4: 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol

The compound with CAS No 1881857-66-4, known as 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The presence of a dioxaspiro structure in its framework adds unique electronic and steric properties, making it a valuable subject for both fundamental research and applied studies.

The synthesis of 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol involves a series of carefully designed reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient and selective pathways for constructing such intricate frameworks. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in forming the aryl ether moiety, while the spiro ring formation often relies on intramolecular cyclization under specific conditions.

In terms of applications, this compound exhibits potential in drug discovery due to its ability to modulate various biological targets. Studies have shown that spiro compounds can act as inhibitors of enzymes involved in metabolic pathways or as ligands for G-protein coupled receptors (GPCRs). The bromine and fluorine substituents on the aromatic ring further enhance its pharmacokinetic properties, such as solubility and bioavailability. Recent research has focused on optimizing these substituents to improve the compound's efficacy and reduce off-target effects.

The structural uniqueness of CAS No 1881857-66-4 also makes it a promising candidate for materials science applications. Its rigid spiro structure can be exploited in designing self-assembling materials or stimuli-responsive polymers. For example, the dioxaspiro unit can serve as a building block for constructing helical architectures or liquid crystal phases, which are highly sought after in advanced materials research.

From a toxicological perspective, understanding the safety profile of 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol is crucial for its potential therapeutic use. Recent in vitro and in vivo studies have assessed its cytotoxicity, genotoxicity, and acute toxicity. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, although further long-term studies are required to fully evaluate its safety profile.

In conclusion, CAS No 1881857-66-4, or 8-(3-bromo-2-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research and development efforts.